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An In-Depth Technical Guide to trans-Cinnamoyl-L-phenylalanine (trans-Cinnamoyl-phe-OH)

For distribution to: Researchers, scientists, and drug development professionals.

Executive Summary

trans-Cinnamoyl-L-phenylalanine, systematically known as (2S)-3-phenyl-2-((E)-3-phenylprop-
2-enoylamino)propanoic acid, is a fascinating amide conjugate formed between the naturally
occurring amino acid L-phenylalanine and the phenylpropanoid trans-cinnamic acid. This
molecule stands at the intersection of peptide chemistry and natural product research, offering
a versatile scaffold for scientific exploration. Its unique structure, combining a chiral amino acid
core with the rigid, conjugated system of the cinnamoyl group, imparts a range of bioactivities.
These properties have led to its investigation in diverse fields, including as a building block for
novel therapeutic agents, an active ingredient in advanced cosmeceuticals, a modulator of
amyloid-f aggregation in neurodegenerative disease research, and a potential anti-infective
agent. This guide provides a comprehensive technical overview of its structure, properties,
synthesis, and key applications, designed to serve as a foundational resource for professionals
in the chemical and biomedical sciences.

Molecular Structure and Chemical Identity
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The functionality and potential of trans-Cinnamoyl-phe-OH are fundamentally derived from its
distinct molecular architecture. It is an N-acylated amino acid, a structure commonly found in
natural secondary metabolites.

1.1. Nomenclature and Identifiers

Common Name: trans-Cinnamoyl-phe-OH, Cinnamoyl-(trans)-L-phenylalanine[1][2]
IUPAC Name: (2S)-3-phenyl-2-[(E)-3-phenylprop-2-enoyl]amino]propanoic acid[3][4]
CAS Number: 4950-65-6[1][3][5]

Molecular Formula: C1sH17NOs[1][5][6]

SMILES: C1=CC=C(C=C1)CC@@H(C(=0)O)NC(=0)/C=C/C2=CC=CC=C2[3]

InChl Key: YFHVCODMDZNZEA-PCUGXKRQSA-N[3][4]

1.2. Core Structural Features

The molecule is composed of three primary domains:

The L-Phenylalanine Core: This provides the chiral center (S-configuration at the a-carbon),
a carboxylic acid group, and a benzyl side chain. The stereochemistry is critical for specific
interactions with biological targets like enzymes and receptors.

The trans-Cinnamoyl Moiety: This group, derived from trans-cinnamic acid, features a phenyl
ring connected to a propenoic acid residue via a trans (E)-configured double bond. This
conjugated system is relatively planar and hydrophobic, contributing to potential Tt-1t stacking
interactions and membrane permeability.

The Amide Bond: A stable amide linkage covalently joins the amino group of L-phenylalanine
to the carboxyl group of trans-cinnamic acid. This bond is resistant to hydrolysis under
physiological conditions, providing metabolic stability.

1.3. Structural Diagram
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Simplified schematic of trans-Cinnamoyl-phe-OH.

Physicochemical Properties

A thorough understanding of the molecule's physical and chemical properties is essential for its
handling, formulation, and application in experimental settings.
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Property Value Source(s)
Molecular Weight 295.33 g/mol [1][5]
Appearance Solid

_ _ 158-164 °C or 191-193 °C
Melting Point [5]1[6]
(Note: Sources vary)

Boiling Point 564.8 £ 50.0 °C (Predicted) [5]

Density 1.222 + 0.06 g/cm? (Predicted)  [5]

3.58 £ 0.10 (Predicted, for
pKa o [5]
carboxylic acid)

_ . [a]#*D =-25.5+2° (c=1in
Optical Rotation [6]
Methanol)

Purity (Commercial) >95-98% [2][6]

N 0-8°C or colder; protect from
Storage Conditions ] ) [5][6]
light and moisture

Synthesis and Purification

The synthesis of trans-Cinnamoyl-phe-OH is a straightforward application of modern peptide
coupling chemistry. The primary strategic consideration is the efficient and clean formation of
the amide bond between the two precursor molecules.

3.1. Retrosynthetic Analysis & Strategy

The molecule can be disconnected at the amide bond, revealing L-phenylalanine and trans-
cinnamic acid as the starting materials. The key challenge in the forward synthesis is the
activation of the carboxylic acid of trans-cinnamic acid to make it susceptible to nucleophilic
attack by the amino group of L-phenylalanine, without causing racemization of the chiral center.
Standard peptide coupling reagents are ideal for this purpose.

3.2. Detailed Laboratory Synthesis Protocol (Chemical)
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This protocol describes a robust method using HATU, a common and efficient coupling
reagent.

» Rationale: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate) is chosen for its high efficiency, low rate of racemization, and the
formation of soluble byproducts, which simplifies purification. DIPEA (N,N-
Diisopropylethylamine) is a non-nucleophilic base used to deprotonate the amino acid and
neutralize the generated acid.

o Reactant Preparation: In a round-bottom flask, dissolve trans-cinnamic acid (1.0 eq) and
HATU (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF). Stir the mixture under an inert
atmosphere (e.g., nitrogen or argon) for 15-20 minutes at room temperature. This pre-
activation step forms the highly reactive OAt-ester of cinnamic acid.

o Addition of Amino Acid: In a separate flask, dissolve L-phenylalanine (1.05 eq) in DMF with
the aid of DIPEA (2.5 eq).

o Coupling Reaction: Slowly add the L-phenylalanine solution to the activated trans-cinnamic
acid mixture. Allow the reaction to stir at room temperature for 4-6 hours, or until TLC/LC-MS
analysis indicates the consumption of the limiting reagent.

o Aqueous Workup: Quench the reaction by adding water. Extract the aqueous phase several
times with a suitable organic solvent, such as ethyl acetate. The choice of pH for the
aqueous phase can facilitate separation; acidifying slightly (e.g., with 1M HCI) will ensure the
product's carboxylic acid is protonated, increasing its solubility in the organic layer.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate in vacuo. The crude product can be purified via flash column chromatography on
silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl
acetate/hexanes) to yield the pure product.

3.3. Workflow Diagram
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General workflow for chemical synthesis and validation.
3.4. Characterization and Quality Control

To ensure the integrity of the final product, a self-validating system of analytical checks is
required:

o HPLC: To assess the purity of the compound, typically aiming for >98%.[7]

o Mass Spectrometry (MS): To confirm the molecular weight (m/z) matches the expected value
for C1sH17NOs.[7]

 NMR Spectroscopy (*H and 13C): To confirm the chemical structure, including the trans
configuration of the double bond (indicated by a large coupling constant, typically ~15-18 Hz,
for the vinyl protons) and the integrity of the stereocenter.[7]

Biological Profile and Applications

trans-Cinnamoyl-phe-OH is not merely a synthetic curiosity; it is a scaffold with demonstrated
and potential biological activities.

4.1. Key Research Applications

» Neurodegenerative Disease Research: Analogs of this compound have been synthesized
and evaluated for their ability to inhibit the aggregation of amyloid (3, a key pathological event
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in Alzheimer's disease.[3] The rigid, aromatic structure may interfere with the protein-protein
interactions necessary for fibril formation.

« Infectious Disease Research: The molecule has been used as a scaffold in the development
of inhibitors against Mycobacterium tuberculosis, the causative agent of tuberculosis.[3]

o Anti-Neuroinflammatory Agents: Related structures are being investigated for their potential
to mitigate neuroinflammation, a process implicated in numerous CNS disorders.[3]

e Pharmaceutical and Cosmeceutical Development: Due to its structural similarity to natural
peptides and its antioxidant properties, it is explored in drug delivery systems and as an anti-
aging ingredient in skincare formulations designed to improve skin elasticity.[6]

e Flavor Science: The compound has been identified as a flavor enhancer, capable of
significantly increasing the perceived intensity of sourness, umami, and saltiness in food
products.[7]

o Agricultural Chemistry: It is also being investigated as a potential eco-friendly pesticide.[6]
4.2. Conceptual Mechanism of Action: Enzyme Inhibition

Many applications of trans-Cinnamoyl-phe-OH involve its interaction with enzymes. As a
competitive inhibitor, the molecule might bind to the active site of an enzyme, preventing the
natural substrate from binding and thus halting the catalytic reaction. The phenylalanine portion
can mimic natural amino acid substrates, while the cinnamoyl group can form hydrophobic or
Ti-stacking interactions within the binding pocket.
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Conceptual model of competitive enzyme inhibition.

Experimental Protocol: In Vitro Enzyme Inhibition
Assay

To quantitatively assess the inhibitory potential of trans-Cinnamoyl-phe-OH against a target
enzyme, a dose-response assay is typically performed to determine the half-maximal inhibitory
concentration (ICso).

o Materials: Target enzyme, substrate, assay buffer, 96-well microplate, microplate reader, and
trans-Cinnamoyl-phe-OH.

e Stock Solution Preparation: Prepare a high-concentration stock solution of trans-
Cinnamoyl-phe-OH (e.g., 10 mM) in a suitable solvent like DMSO.

 Serial Dilution: Perform serial dilutions of the stock solution in assay buffer to create a range
of inhibitor concentrations (e.g., from 100 pM to 1 nM). Include a vehicle control (DMSO
only) and a positive control inhibitor if available.
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e Assay Procedure:

o

To each well of the microplate, add the assay buffer.

[¢]

Add the serially diluted inhibitor solutions to the appropriate wells.

o

Add a fixed amount of the target enzyme to each well and incubate for a pre-determined
time (e.g., 15 minutes) to allow for inhibitor binding.

[¢]

Initiate the reaction by adding a fixed concentration of the substrate.

[e]

Monitor the reaction progress over time using a microplate reader (e.g., by measuring
absorbance or fluorescence of the product).

o Data Analysis:

Calculate the initial reaction rate for each inhibitor concentration.

o

[¢]

Normalize the rates relative to the vehicle control (0% inhibition) and a no-enzyme control
(100% inhibition).

[¢]

Plot the percent inhibition versus the logarithm of the inhibitor concentration.

[¢]

Fit the data to a four-parameter logistic equation to determine the ICso value.

Conclusion

trans-Cinnamoyl-L-phenylalanine is a well-defined, synthetically accessible molecule with a rich
and expanding profile of applications. Its value lies in its hybrid structure, which marries the
chirality and functionality of an amino acid with the bioactivity of a natural phenylpropanoid. For
researchers in drug discovery, materials science, and food chemistry, it represents a validated
starting point for developing novel inhibitors, functional materials, and additives. The protocols
and data presented in this guide offer a solid foundation for harnessing the potential of this
versatile chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/40311569/
https://www.benchchem.com/product/b554616/docs#trans-cinnamoyl-phe-oh-structure
https://www.benchchem.com/product/b554616/docs#trans-cinnamoyl-phe-oh-structure
https://www.benchchem.com/product/b554616/docs#trans-cinnamoyl-phe-oh-structure
https://www.benchchem.com/product/b554616?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

